Cas no 1804676-00-3 (5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)
5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H2F6INO2/c8-6(9,10)3-2(16)1-15-5(14)4(3)17-7(11,12)13/h1,16H
- InChI Key: XINGGBHATYTHAM-UHFFFAOYSA-N
- SMILES: IC1C(=C(C(F)(F)F)C(=CN=1)O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 270
- XLogP3: 3.2
- Topological Polar Surface Area: 42.4
5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098563-1g |
5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine |
1804676-00-3 | 97% | 1g |
$1,504.90 | 2022-04-01 |
5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
Introduction to 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804676-00-3)
5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804676-00-3) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by the presence of multiple fluorinated substituents and an iodine atom, make it a versatile intermediate in the synthesis of biologically active molecules. The compound’s pyridine core, combined with hydroxyl, iodo, trifluoromethoxy, and trifluoromethyl groups, endows it with a rich chemical profile that is conducive to further functionalization and derivatization.
The 5-hydroxy group introduces a potential site for hydrogen bonding and stereoelectronic effects, while the 2-iodo moiety serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. The dual presence of trifluoromethoxy and trifluoromethyl groups enhances the lipophilicity and metabolic stability of any derivatives, making this compound an attractive candidate for drug development. Recent advancements in fluorinated pharmaceuticals have highlighted the importance of such moieties in improving pharmacokinetic properties, including bioavailability and resistance to enzymatic degradation.
In recent years, researchers have been exploring the therapeutic potential of fluorinated pyridines in various disease modalities. For instance, studies have demonstrated that compounds incorporating trifluoromethyl groups exhibit enhanced binding affinity to biological targets due to their ability to mimic methyl or methylene groups while improving metabolic stability. Similarly, the trifluoromethoxy group is known to modulate pharmacokinetic profiles by increasing lipophilicity and reducing susceptibility to oxidative metabolism. The combination of these features in 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine makes it a promising scaffold for developing novel therapeutics.
One of the most compelling aspects of this compound is its utility as a building block in fragment-based drug design. Fragment-based approaches rely on identifying small, low-molecular-weight compounds that bind to target proteins with high affinity. These fragments can then be modified and linked together to form more complex molecules with improved pharmacological properties. The structural diversity offered by 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine allows chemists to explore a wide range of chemical space, facilitating the discovery of novel drug candidates.
Recent publications have showcased the use of this compound in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For example, researchers have leveraged the reactivity of the 2-iodo group to introduce aryl or heteroaryl moieties via cross-coupling reactions, generating derivatives with potent inhibitory activity against specific kinases. Additionally, the presence of the 5-hydroxy group has been exploited to incorporate pharmacophores that interact favorably with biological targets through hydrogen bonding or other non-covalent interactions.
The impact of fluorine atoms on electronic properties and molecular interactions cannot be overstated. In 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, the electron-withdrawing nature of fluorine atoms influences both the reactivity and selectivity of chemical transformations. This has led to innovative synthetic strategies where fluorinated intermediates serve as key players in multi-step cascades that efficiently construct complex molecular architectures. Such methodologies are particularly valuable in medicinal chemistry, where rapid access to structurally diverse libraries is essential for hit identification and optimization.
The compound’s potential extends beyond oncology; it has also been investigated for its antimicrobial and anti-inflammatory properties. The unique combination of substituents enhances its ability to disrupt microbial cell membranes or inhibit key enzymes involved in pathogenic processes. Preliminary studies suggest that derivatives of this scaffold exhibit promising activity against resistant bacterial strains, highlighting their therapeutic relevance in an era where antibiotic resistance is becoming increasingly prevalent.
From a synthetic chemistry perspective, 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine exemplifies the power of fluorinated building blocks in enabling modular drug design. Its versatility allows for rapid modification at multiple sites, enabling chemists to fine-tune physicochemical properties such as solubility, permeability, and binding affinity. This adaptability is crucial for developing drugs that meet stringent pharmacokinetic requirements necessary for clinical success.
The growing interest in fluorinated heterocycles underscores their importance as privileged scaffolds in modern drug discovery. As computational methods improve and high-throughput screening becomes more efficient, compounds like 5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine are likely to play an increasingly pivotal role in generating next-generation therapeutics. Their ability to bridge structural complexity with functional efficacy makes them indispensable tools for medicinal chemists striving to address unmet medical needs.
1804676-00-3 (5-Hydroxy-2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)